trans-1,2-Dichloroethylene

• CAS No.: 156-60-5
• Product Name: trans-1,2-Dichloroethylene
• Molecular Formula: C2H2Cl2; ClCH=CHCl; C2H2Cl2
• Molecular Weight: 96.94 g/mol
• IUPAC Name: (E)-1,2-dichloroethene
• Standard InChI: InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1+
• Standard InChIKey: KFUSEUYYWQURPO-OWOJBTEDSA-N
• Isomeric SMILES: C(=C/Cl)\Cl
• SMILES: C(=CCl)Cl
• Canonical SMILES: C(=CCl)Cl
• Boiling Point: 117 °F at 745 mm Hg (NTP, 1992); 54.4 °C; 47.64 °C; 55 °C; 118-140°F
• Colorform: Colorless, light liquid
• Density: 1.2743 at 77 °F (NTP, 1992); 1.2565 g/cu cm at 20 °C; Relative density (water = 1): 1.28; (77°F): 1.27
• Flash Point: 43 °F (NTP, 1992); 6.0 °C (42.8 °F) - closed cup; 2 °C c.c.; 36-39°F
• Melting Point: -58 °F (NTP, 1992); -64.9 °C; -49.8 °C; -57 to -115°F
• Physical Description: 1,2-dichloroethylene, (trans isomers) is a clear colorless liquid with a pleasant odor. Flash point 43°F.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid (usually a mixture of the cis & trans isomers) with a slightly acrid, chloroform-like odor.
• Description: 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.; 1,2-dichloroethylene, (trans isomers) is a clear colorless liquid with a pleasant odor. Flash point 43°F.; 1,2-dichloroethene is a member of chloroethenes.
• Shelf Life: Stable under recommended storage conditions.; Noticeable subject to air oxidation.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); In water, 4.52X10+3 mg/L at 25 °C; In water, 0.63 g/100 g at 25 °C; Slightly soluble in water; Miscible with ethanol, ethyl ether, acetone; very soluble in benzene, chloroform; Solubility in water: poor; 0.4%
• Synonyms: (E)-1,2-Dichloroethylene; 1,2-trans-Dichloroethene; 1,2-trans-Dichloroethylene; HCC 1130t; NSC 60512; R 1130t; trans-1,2-Dichloroethene; trans-1,2-Dichloroethylene
• Vapor Density: 3.34 (NTP, 1992) (Relative to Air); 3.67 g/L at bp at 760 mm Hg; Relative vapor density (air = 1): 3.34
• Vapor Pressure: 200 mm Hg at 57 °F ; 400 mm Hg at 87.4° F (NTP, 1992); 3.31X10+2 mm Hg at 25 °C; 180-265 mmHg
• PubChem Compound: 638186
• Last Modified: Nov 11 2021